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Compound of Interest

Compound Name: ASP3026

Cat. No.: B1684686 Get Quote

For researchers, scientists, and drug development professionals handling ASP3026, a potent

anaplastic lymphoma kinase (ALK) inhibitor, understanding the proper disposal procedures is

paramount for maintaining laboratory safety and environmental compliance. While information

regarding the hazardous classification of ASP3026 can be conflicting across different suppliers,

a cautious approach to its disposal is recommended.

Contradictory Safety Classifications
Safety Data Sheets (SDS) are the primary source of information for chemical handling and

disposal. However, for ASP3026, the guidance is not uniform. An SDS from one supplier

indicates that the substance is not classified as hazardous according to the Globally

Harmonized System (GHS), with low hazard ratings for health, flammability, and reactivity.[1] In

contrast, another supplier's SDS presents specific hazard statements, including "Harmful if

swallowed," "Causes skin irritation," "Causes serious eye irritation," and "May cause respiratory

irritation."[2]

Given these discrepancies, it is prudent to handle and dispose of ASP3026 as a potentially

hazardous substance. This approach ensures the highest level of safety for laboratory

personnel and minimizes environmental impact.

Recommended Disposal Procedures
The following step-by-step guide is based on a conservative approach, treating ASP3026 as a

hazardous chemical waste.
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Step 1: Personal Protective Equipment (PPE)

Before handling ASP3026 for any purpose, including disposal, ensure you are wearing

appropriate PPE:

Chemical-resistant gloves (nitrile or neoprene)

Safety glasses or goggles

A lab coat

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial.

Solid Waste: All solid forms of ASP3026, including unused or expired product and

contaminated items such as weighing papers, pipette tips, and gloves, should be collected in

a designated, properly labeled hazardous waste container.

Liquid Waste: Solutions containing ASP3026 should be collected in a separate, sealed, and

clearly labeled hazardous liquid waste container. Do not mix with other solvent waste

streams unless permitted by your institution's environmental health and safety (EHS) office.

Empty Containers: Empty containers of ASP3026 should be triple-rinsed with a suitable

solvent. The rinsate should be collected as hazardous liquid waste. Once cleaned, the

container can be disposed of according to your institution's guidelines for non-hazardous lab

glass or plastic.

Step 3: Waste Container Labeling

All hazardous waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: ASP3026

The CAS number: 1097917-15-1[1]
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The specific hazards (e.g., "Toxic," "Irritant")

The accumulation start date

Step 4: Storage of Waste

Store hazardous waste containers in a designated satellite accumulation area. This area

should be:

At or near the point of generation

Under the control of the operator of the process generating the waste

Away from drains and sources of ignition

Step 5: Final Disposal

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste.[2][3] Professional waste disposal services will ensure that the chemical is handled and

disposed of in compliance with all federal, state, and local regulations. Under no circumstances

should ASP3026 or its solutions be poured down the drain.

ASP3026: Key Data Summary
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Property Value Source

CAS Number 1097917-15-1

Molecular Formula C29H40N8O3S

Molecular Weight 580.74 g/mol

Appearance White solid

Solubility Soluble in DMSO

Storage Store at -20°C

Hazard Classifications

(Conflicting)

Not classified as hazardous

(GHS) vs. Harmful if

swallowed, Skin/eye irritant,

Respiratory irritant

Experimental Protocols
While specific experimental protocols for the disposal of ASP3026 are not detailed in the

provided search results, the general procedure for handling chemical waste as outlined above

is the standard and accepted protocol in a laboratory setting. The key "experiment" in this

context is the correct identification, segregation, and labeling of the waste stream, followed by

approved disposal methods.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

ASP3026.
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ASP3026 Disposal Workflow

Start: Need to dispose of ASP3026

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Is the waste solid or liquid?

Collect in a labeled
hazardous solid waste container

Solid

Collect in a labeled
hazardous liquid waste container

Liquid

Dispose of contaminated items
(e.g., gloves, tips) as solid waste

Store waste in a designated
satellite accumulation area

Contact Environmental Health & Safety
for waste pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: ASP3026 Disposal Workflow Diagram
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By adhering to these conservative disposal procedures, laboratory professionals can ensure a

safe working environment and responsible chemical waste management. Always consult your

institution's specific EHS guidelines for chemical disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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